N-(2-ethoxyphenyl)-2-{3-oxo-8-phenoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamide

Specification

• CAS No.: 1251544-26-9
• Molecular Formula: C21H19N5O4
• Molecular Weight: 405.4 g/mol
• IUPAC Name: N-(2-ethoxyphenyl)-2-(3-oxo-8-phenoxy-[1,2,4]triazolo[4,3-a]pyrazin-2-yl)acetamide
• Standard InChI: InChI=1S/C21H19N5O4/c1-2-29-17-11-7-6-10-16(17)23-18(27)14-26-21(28)25-13-12-22-20(19(25)24-26)30-15-8-4-3-5-9-15/h3-13H,2,14H2,1H3,(H,23,27)
• Standard InChI Key: SZTAQNDBEGOMLJ-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1NC(=O)CN2C(=O)N3C=CN=C(C3=N2)OC4=CC=CC=C4
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CN2C(=O)N3C=CN=C(C3=N2)OC4=CC=CC=C4

Introduction

N-(2-ethoxyphenyl)-2-{3-oxo-8-phenoxy-2H,3H-triazolo[4,3-a]pyrazin-2-yl}acetamide is a complex organic compound with a molecular formula of C21H19N5O4 and a molecular weight of 405.4 g/mol. This compound belongs to a class of triazolopyrazines, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties.

Synthesis and Preparation

While specific synthesis protocols for this compound are not widely documented, compounds with similar structures often involve multi-step reactions including condensation reactions and cyclization processes. The synthesis typically starts with simpler precursors and involves the formation of the triazolopyrazine ring system followed by the introduction of the phenoxy and ethoxyphenyl groups.

Biological Activities and Potential Applications

Although specific biological activities of N-(2-ethoxyphenyl)-2-{3-oxo-8-phenoxy-2H,3H-triazolo[4,3-a]pyrazin-2-yl}acetamide have not been extensively studied, compounds within the triazolopyrazine class have shown promise in various therapeutic areas. These include:

• Antimicrobial Activity: Many triazolopyrazines exhibit potent antimicrobial properties, making them candidates for the development of new antibiotics.

• Anticancer Activity: Some derivatives have demonstrated anticancer effects by inhibiting key enzymes involved in cancer cell proliferation.

• Antiviral Activity: There is potential for these compounds to act as antiviral agents, although more research is needed to fully explore this avenue.

Research Findings and Future Directions

Given the limited availability of specific research findings on this compound, future studies should focus on its synthesis optimization, biological activity screening, and potential applications in medicine. The compound's structural complexity and the presence of multiple functional groups suggest it could be a valuable candidate for drug discovery efforts.